3-(3-Bromophenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H7BrN4OS
• Molecular Weight: 347.19 g/mol
• IUPAC Name: 3-(3-bromophenyl)-6-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H7BrN4OS/c14-9-4-1-3-8(7-9)11-15-16-13-18(11)17-12(20-13)10-5-2-6-19-10/h1-7H
• InChI Key: YGOBFAWMJNGHJU-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Br)C2=NN=C3N2N=C(S3)C4=CC=CO4

Description

3-(3-Bromophenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the class of triazolo-thiadiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-(3-Bromophenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies suggest that the compound exerts its antitumor activity by inducing apoptosis in cancer cells. It also inhibits the growth and proliferation of cancer cells by blocking the cell cycle progression. The anti-inflammatory activity of the compound is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The antibacterial activity is due to its ability to disrupt the bacterial cell wall and membrane.
Biochemical and Physiological Effects:
3-(3-Bromophenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits various biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, leading to apoptosis. The compound also inhibits the NF-κB signaling pathway, which is involved in the regulation of inflammation. Moreover, it inhibits the activity of bacterial enzymes such as DNA gyrase and topoisomerase IV, which are essential for bacterial replication.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(3-Bromophenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its potent antitumor, anti-inflammatory, and antibacterial activity. It is also relatively easy to synthesize and can be obtained in high yields. However, the compound has certain limitations, such as its poor solubility in water, which can affect its bioavailability. Moreover, its mechanism of action is not fully understood, which can hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for the research on 3-(3-Bromophenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the areas of interest is its potential application as a chemotherapeutic agent for the treatment of cancer. Further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic properties. Another area of research is its potential application as an anti-inflammatory agent for the treatment of various inflammatory diseases. Additionally, the compound can be further modified to improve its antibacterial activity and selectivity.

Synthesis Methods

The synthesis of 3-(3-Bromophenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-bromoaniline with furfural in the presence of sulfuric acid. The resulting intermediate is then reacted with thiosemicarbazide to obtain the final product.

Scientific Research Applications

3-(3-Bromophenyl)-6-(2-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and microbial infections. The compound exhibits potent antitumor activity against different cancer cell lines, including breast, colon, and lung cancer. It also possesses anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, it shows antibacterial activity against various Gram-positive and Gram-negative bacteria.